Cas no 243139-71-1 (2,4,5-Trifluorobenzyl chloride)

2,4,5-Trifluorobenzyl chloride is a fluorinated aromatic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its trifluorinated benzyl structure enhances reactivity and selectivity in nucleophilic substitution reactions, making it valuable for constructing complex molecules. The electron-withdrawing effects of the fluorine atoms improve stability and facilitate further functionalization. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. High purity grades are available to meet stringent industry standards. Proper handling is essential due to its lachrymatory properties and moisture sensitivity. Storage under inert conditions is recommended to maintain stability.
2,4,5-Trifluorobenzyl chloride structure
243139-71-1 structure
Product Name:2,4,5-Trifluorobenzyl chloride
CAS No:243139-71-1
MF:C7H4ClF3
MW:180.554871559143
MDL:MFCD00236319
CID:92537
PubChem ID:2777063
Update Time:2025-06-14

2,4,5-Trifluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-Trifluorobenzyl chloride
    • 2,3-DIHYDRO-2,6-DIMETHYL-5-PROPYL-PYRAZINE
    • 2,4,5-F3BnCl
    • 2,4,5-trifluorobenzyl choride
    • α-Chloro-2,4,5-trifluorotoluene
    • 1-(Chloromethyl)-2,4,5-trifluorobenzene
    • 2,4,5-trifluorobenzylchloride
    • Benzene, 1-(chloromethyl)-2,4,5-trifluoro-
    • 2,4,5--Trifluorobenzyl Chloride
    • alpha-Chloro-2,4,5-trifluorotoluene
    • 1-Chloromethyl-2,4,5-trifluoro-benzene
    • PubChem4024
    • KSC497I9F
    • 2,4,5 - Trifluorobenzyl chloride
    • WT1804
    • SBB08971
    • Benzonitrile, 3-chloro-4-hydroxy-5-methoxy-
    • AC-9757
    • SCHEMBL724623
    • EN300-330653
    • PS-10631
    • DTXSID00380359
    • A852980
    • T2889
    • J-507060
    • FT-0657661
    • 243139-71-1
    • AKOS006228974
    • AM62169
    • A22534
    • MFCD00236319
    • 1-(chloromethyl)-2,4,5-trifluoro-benzene
    • MDL: MFCD00236319
    • Inchi: 1S/C7H4ClF3/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2H,3H2
    • InChI Key: JMXPOOVDUVHJRO-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C(=CC=1F)F)F

Computed Properties

  • Exact Mass: 179.99500
  • Monoisotopic Mass: 179.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: liquid
  • Density: 1.391
  • Boiling Point: 175 ºC
  • Flash Point: 63 ºC
  • Refractive Index: 1.5050
  • PSA: 0.00000
  • LogP: 2.84270
  • Solubility: Not determined

2,4,5-Trifluorobenzyl chloride Security Information

2,4,5-Trifluorobenzyl chloride Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4,5-Trifluorobenzyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T14760-1g
2,4,5-Trifluorobenzyl chloride
243139-71-1 97%
1g
¥214.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T14760-5g
2,4,5-Trifluorobenzyl chloride
243139-71-1 97%
5g
¥776.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T14760-25g
2,4,5-Trifluorobenzyl chloride
243139-71-1 97%
25g
¥2573.0 2023-09-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R010028-1g
2,4,5-Trifluorobenzyl chloride
243139-71-1 98%
1g
¥202 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R010028-5g
2,4,5-Trifluorobenzyl chloride
243139-71-1 98%
5g
¥767 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R010028-200mg
2,4,5-Trifluorobenzyl chloride
243139-71-1 98%
200mg
¥60 2024-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T122832-1g
2,4,5-Trifluorobenzyl chloride
243139-71-1 98%
1g
¥218.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T122832-25g
2,4,5-Trifluorobenzyl chloride
243139-71-1 98%
25g
¥2789.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T122832-5g
2,4,5-Trifluorobenzyl chloride
243139-71-1 98%
5g
¥783.90 2023-08-31
Fluorochem
007969-1g
2,4,5-Trifluorobenzyl chloride
243139-71-1 97%
1g
£11.00 2022-03-01

2,4,5-Trifluorobenzyl chloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:243139-71-1)2,4,5-Trifluorobenzyl chloride
Order Number:1635520
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:243139-71-1)2,4,5-Trifluorobenzyl chloride
Order Number:A852980
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:43
Price ($):194.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:243139-71-1)2,4,5-三氟苯甲基氯
Order Number:LE1635520
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 2,4,5-Trifluorobenzyl chloride

Comprehensive Guide to 2,4,5-Trifluorobenzyl chloride (CAS No. 243139-71-1): Properties, Applications, and Industry Insights

2,4,5-Trifluorobenzyl chloride (CAS No. 243139-71-1) is a specialized fluorinated organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the increasing demand for fluorinated compounds in modern chemistry, this derivative has gained significant attention due to its unique reactivity and versatility. The presence of three fluorine atoms on the benzene ring enhances its electron-withdrawing properties, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions.

In recent years, the global market for fluorinated benzyl chlorides has expanded, driven by trends in green chemistry and sustainable synthesis. Researchers frequently search for "2,4,5-Trifluorobenzyl chloride solubility" or "CAS 243139-71-1 safety data," reflecting the compound's relevance in lab-scale and industrial applications. Its stability under controlled conditions and compatibility with palladium-catalyzed reactions further elevate its importance in API (Active Pharmaceutical Ingredient) manufacturing.

The synthesis of 2,4,5-Trifluorobenzyl chloride typically involves chlorination of the corresponding benzyl alcohol or selective fluorination of precursor halides. Analytical techniques like GC-MS and NMR spectroscopy are critical for verifying its purity, a topic often queried as "how to analyze 2,4,5-Trifluorobenzyl chloride purity." Regulatory compliance, such as REACH and FDA guidelines, also plays a pivotal role in its commercial distribution, aligning with user searches for "fluorinated compound regulations."

Beyond pharmaceuticals, this compound finds niche applications in liquid crystal materials and electronic chemicals, addressing the growing demand for high-performance displays and semiconductors. Industry forums frequently discuss "2,4,5-Trifluorobenzyl chloride suppliers" and "bulk pricing trends," highlighting its economic significance. Innovations in flow chemistry and catalytic processes are further optimizing its production efficiency, reducing environmental footprints—a key concern for modern manufacturers.

Storage and handling of CAS 243139-71-1 require attention to moisture-sensitive properties, a detail often explored in queries like "best practices for storing fluorinated benzyl chlorides." Its shelf life and compatibility with common solvents (e.g., THF, dichloromethane) are also frequently researched topics. As the chemical industry shifts toward halogen exchange technologies, derivatives like 2,4,5-Trifluorobenzyl chloride are poised to play a central role in next-generation synthetic routes.

In conclusion, 2,4,5-Trifluorobenzyl chloride exemplifies the intersection of innovation and practicality in fluorochemistry. Its multifaceted applications, coupled with rigorous quality standards, make it a cornerstone in research and industrial sectors. Future developments may focus on waste reduction and scalable synthesis, addressing both scientific and sustainability challenges.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:243139-71-1)2,4,5-Trifluorobenzyl chloride
1635520
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:243139-71-1)2,4,5-Trifluorobenzyl chloride
A852980
Purity:99%
Quantity:25g
Price ($):194.0
Email